molecular formula C19H25NO2S B312619 4-tert-butyl-N-mesitylbenzenesulfonamide

4-tert-butyl-N-mesitylbenzenesulfonamide

Cat. No.: B312619
M. Wt: 331.5 g/mol
InChI Key: FFIUKRRUBSQJBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-tert-Butyl-N-mesitylbenzenesulfonamide is a sulfonamide derivative characterized by a tert-butyl substituent at the para position of the benzene ring and a mesityl (2,4,6-trimethylphenyl) group attached to the sulfonamide nitrogen. Sulfonamides in this class are frequently utilized in drug development, particularly as enzyme inhibitors or receptor modulators due to their tunable electronic and steric properties .

Properties

Molecular Formula

C19H25NO2S

Molecular Weight

331.5 g/mol

IUPAC Name

4-tert-butyl-N-(2,4,6-trimethylphenyl)benzenesulfonamide

InChI

InChI=1S/C19H25NO2S/c1-13-11-14(2)18(15(3)12-13)20-23(21,22)17-9-7-16(8-10-17)19(4,5)6/h7-12,20H,1-6H3

InChI Key

FFIUKRRUBSQJBQ-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=CC=C(C=C2)C(C)(C)C)C

Canonical SMILES

CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=CC=C(C=C2)C(C)(C)C)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of 4-tert-butyl-N-mesitylbenzenesulfonamide, highlighting differences in substituents, molecular properties, and applications:

Compound Name Substituents Molecular Formula MW CAS No. Applications/Notes
4-tert-Butylbenzenesulfonamide H (N-substituent) C₁₀H₁₅NO₂S 213.3 6292-59-7 Pharmaceutical reference standard; precursor for N-substituted derivatives .
4-tert-Butyl-N-methyl-N-phenylbenzenesulfonamide N-methyl, N-phenyl C₁₇H₂₁NO₂S 303.4 670255-52-4 Synthetic intermediate; studied for steric effects in crystal packing .
4-Bromo-N-(tert-butyl)benzenesulfonamide Br (para), N-tert-butyl C₁₁H₁₆BrNO₂S 306.2 850429-70-8 Halogenated analog; potential reactivity in cross-coupling reactions .
Bosentan Related Compound A* N-pyrimidinyl complex substituent C₂₅H₂₄ClN₅O₄S 530.0 - Pharmacopeial standard; demonstrates role of N-heteroaryl groups in bioactivity .
4-Amino-N-(tert-butyl)benzenesulfonamide NH₂ (para), N-tert-butyl C₁₀H₁₆N₂O₂S 244.3 209917-48-6 Amino-substituted derivative; enhances solubility and hydrogen bonding .
4-(tert-Butyl)-N-isopropylbenzenesulfonamide N-isopropyl C₁₃H₂₁NO₂S 255.4 5636-16-8 Alkyl-substituted analog; used in studying metabolic stability .

*Bosentan Related Compound A: 4-tert-Butyl-N-[6-chloro-5-(2-methoxyphenoxy)-2-(2-pyrimidinyl)-4-pyrimidinyl]benzenesulfonamide .

Key Research Findings on Substituent Effects

Steric and Electronic Influences

  • tert-Butyl Group : The para-tert-butyl group increases lipophilicity and steric bulk, which can improve metabolic stability and membrane permeability in pharmaceuticals. For example, 4-tert-butylbenzenesulfonamide derivatives exhibit enhanced resistance to enzymatic degradation compared to unsubstituted analogs .
  • Similar N-aryl sulfonamides, such as N-(4-methoxyphenyl)benzenesulfonamide, show altered crystal packing due to methyl and methoxy groups, affecting solubility and bioavailability .

Crystallographic Studies

  • Substituents on the sulfonamide nitrogen significantly influence molecular packing. For instance, N-methyl-N-phenyl derivatives form layered structures stabilized by van der Waals interactions, whereas tert-butyl groups promote hydrophobic interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.